3-Amino-5-(2-methoxy-ethyl)-pyrazine-2-carboxylic acid methyl ester

• Molecular Formula: C9H13N3O3
• Molecular Weight: 211.22 g/mol
• IUPAC Name: methyl 3-amino-5-(2-methoxyethyl)pyrazine-2-carboxylate
• InChI: InChI=1S/C9H13N3O3/c1-14-4-3-6-5-11-7(8(10)12-6)9(13)15-2/h5H,3-4H2,1-2H3,(H2,10,12)
• InChI Key: PVEGBCFBUMODKT-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=CN=C(C(=N1)N)C(=O)OC

Description

3-Amino-5-(2-methoxy-ethyl)-pyrazine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H13N3O3 and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-amino-5-(2-methoxy-vinyl)-pyrazine-2-carboxylic acid methyl ester (260 mg, 1.24 mmol) and Pd/C 10% (50 mg) in EtOH (10 ml) was stirred at rt and under an atmosphere of hydrogen for 17 h. To complete the reaction, more Pd/C 10% (84 mg) was added and the reaction was stirred under an atmosphere of hydrogen for 37 h. The suspension was filtered off and washed with EtOH and then residual solution was evaporated. The residue was purified by chromatography on silica gel (DCM to DCM/MeOH 9:1) to provide the title compound as yellow solid (147 mg).